Cas no 138830-47-4 (4-methyl-1-(3-nitrophenyl)-1H-Imidazole)

4-methyl-1-(3-nitrophenyl)-1H-Imidazole structure
138830-47-4 structure
Product Name:4-methyl-1-(3-nitrophenyl)-1H-Imidazole
CAS No:138830-47-4
MF:C10H9N3O2
MW:203.197361707687
CID:1105624
PubChem ID:15030166
Update Time:2025-04-20

4-methyl-1-(3-nitrophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1-(3-nitrophenyl)-1H-Imidazole
    • AZWQZQUHDKKSJV-UHFFFAOYSA-N
    • SCHEMBL6756946
    • 4-methyl-1-(3-nitrophenyl)imidazole
    • 138830-47-4
    • DA-39180
    • Inchi: 1S/C10H9N3O2/c1-8-6-12(7-11-8)9-3-2-4-10(5-9)13(14)15/h2-7H,1H3
    • InChI Key: AZWQZQUHDKKSJV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)N1C=NC(C)=C1)=O

Computed Properties

  • Exact Mass: 203.06957
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.